Cas no 147859-97-0 (LGnRH-III, lamprey)

• Product Name: LGnRH-III, lamprey
• CAS No: 147859-97-0
• MF: C₅₉H₇₄N₁₈O₁₄
• MW: 1259.3310713768
• MDL: MFCD01631259
• CID: 193245
• Update Time: 2025-05-22

LGnRH-III, lamprey Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor III (Petromyzon marinus) (9CI)
• (DES-GLY10,D-ALA6,PRO-NHET9)-LHRH II (CHICKEN)
• LHRH (lamprey III)
• LHRH (lamprey III), Peforelin
• M.W. 1259.50 C59H74N18O14
• peforelin
• Pyr-His-Trp-Ser-His-Asp-Trp-Lys-Pro-Gly-NH2
• M.W. 1259.50 C59H74N18O14
• LHRH (laMprey III) Peforelin
• Luteinizing Hormone Releasing Hormone-III, lamprey (Gn-RH-III)
• LGnRH-III, lamprey

• MDL： MFCD01631259
• Inchi： 1S/C59H74N18O14/c60-16-6-5-12-40(59(91)77-17-7-13-47(77)58(90)66-27-48(61)79)70-52(84)41(18-31-23-64-37-10-3-1-8-35(31)37)72-56(88)45(22-50(81)82)75-55(87)44(21-34-26-63-30-68-34)74-57(89)46(28-78)76-53(85)42(19-32-24-65-38-11-4-2-9-36(32)38)71-54(86)43(20-33-25-62-29-67-33)73-51(83)39-14-15-49(80)69-39/h1-4,8-11,23-26,29-30,39-47,64-65,78H,5-7,12-22,27-28,60H2,(H2,61,79)(H,62,67)(H,63,68)(H,66,90)(H,69,80)(H,70,84)(H,71,86)(H,72,88)(H,73,83)(H,74,89)(H,75,87)(H,76,85)(H,81,82)/t39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
• InChI Key： RTASYRSYWSLWJV-CSYZDTNESA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(=O)O)NC([C@H](CC1=CN=CN1)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 91
• Rotatable Bond Count: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on LGnRH-III, lamprey

Introduction to Compound CAS No. 147859-97-0: LGnRH-III, Lamprey

The compound with CAS No. 147859-97-0, commonly referred to as LGnRH-III (Lamprey Gonadotropin-Releasing Hormone III), is a peptide hormone that plays a critical role in the reproductive endocrinology of lampreys. This compound is part of a family of gonadotropin-releasing hormones (GnRHs) that regulate the release of gonadotropins from the pituitary gland, ultimately influencing reproductive functions such as gamete development and spawning behavior. The study of LGnRH-III has provided significant insights into the evolutionary and physiological mechanisms underlying reproduction in lampreys, a group of ancient vertebrates with unique reproductive strategies.

Recent advancements in molecular biology and neuroendocrinology have deepened our understanding of LGnRH-III's structure, function, and regulatory pathways. For instance, researchers have identified that LGnRH-III exhibits a distinct amino acid sequence compared to other GnRH isoforms found in teleost fishes and mammals. This uniqueness is thought to reflect evolutionary adaptations specific to lampreys' reproductive biology. Studies using advanced techniques such as mass spectrometry and molecular modeling have elucidated the three-dimensional structure of LGnRH-III, revealing key residues critical for its binding affinity to GnRH receptors.

The biological activity of LGnRH-III is mediated through its interaction with specific GnRH receptors expressed in the pituitary gland. These receptors are G protein-coupled receptors (GPCRs) that initiate signaling cascades leading to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). In lampreys, LGnRH-III has been shown to stimulate the synthesis and secretion of these gonadotropins, which are essential for regulating gonadal function during the breeding season. Interestingly, comparative studies have highlighted differences in receptor specificity between lamprey GnRHs and those found in other vertebrates, suggesting divergent evolutionary pressures on this system.

One of the most intriguing aspects of LGnRH-III research is its potential applications in aquaculture and fisheries management. Lampreys are ecologically important species, but their populations are often threatened by habitat loss and human activities. Understanding the hormonal mechanisms regulating their reproduction could aid in developing strategies for conservation and sustainable breeding programs. For example, exogenous administration of LGnRH-III has been explored as a means to synchronize spawning behavior in captive populations, enhancing reproductive success.

Moreover, recent studies have investigated the role of LGnRH-III in lamprey migration behavior. It has been hypothesized that fluctuations in LGnRH-III levels may influence migratory instincts, particularly during the transition from marine to freshwater environments for spawning. This connection between reproduction and migration underscores the hormone's multifaceted role in lamprey ecology.

From a biochemical perspective, CAS No. 147859-97-0 (LGnRH-III) has been characterized through various analytical techniques such as high-performance liquid chromatography (HPLC) and electrophoresis. These methods have enabled precise quantification of the hormone in biological samples, facilitating studies on its temporal and spatial expression patterns. For instance, seasonal variations in LGnRH-III levels have been observed in wild lamprey populations, correlating with reproductive cycles.

In terms of therapeutic applications, while LGnRH analogs are widely used in human medicine for conditions such as prostate cancer and infertility, the specific isoform LGnRH-III remains predominantly a subject of basic research due to its unique sequence and receptor specificity. However, ongoing investigations into its pharmacokinetics and bioavailability may pave the way for novel therapeutic interventions targeting GnRH-related disorders.

Finally, advancements in genomics and transcriptomics have provided new tools for studying LGnRH-III at the molecular level. By sequencing the full-length cDNA encoding for LGnRH III, researchers have gained insights into its gene structure and regulatory elements. Comparative genomics approaches have also revealed conserved motifs among GnRH genes across vertebrates, highlighting evolutionary relationships while emphasizing species-specific adaptations.

In conclusion, CAS No. 147859-97-0 (LGnRH III) represents a fascinating area of study within reproductive endocrinology. Its unique properties not only advance our understanding of lamprey biology but also contribute to broader insights into vertebrate evolution and endocrine regulation. As research continues to uncover new dimensions of this compound's function and application potentialities emerge from interdisciplinary approaches will undoubtedly expand our knowledge further.